![molecular formula C17H19N3O6 B5348402 6-[2-(4-sec-butoxy-3-methoxyphenyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione](/img/structure/B5348402.png)
6-[2-(4-sec-butoxy-3-methoxyphenyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 6-[2-(4-sec-butoxy-3-methoxyphenyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione often involves complex reactions. For example, substituted pyrimidinediones can undergo ring closure in the presence of formic acid and orthophosphoric acid, leading to the formation of various cyclic structures (Lal & Gidwani, 1993). This demonstrates the versatility and complexity of reactions involved in synthesizing such compounds.
Molecular Structure Analysis
The molecular structure of pyrimidinediones is characterized by the presence of a pyrimidine ring and various substituents. For instance, a study on a related compound revealed a planar pyrimidine ring with specific angles between the planes of the pyrimidine ring and the bis(methoxycarbonyl)vinyl moiety (Low et al., 1994). This analysis is crucial in understanding the chemical behavior and properties of the compound.
Chemical Reactions and Properties
Pyrimidinediones participate in a variety of chemical reactions. For instance, the reaction of uracils with electron-deficient olefins results in cycloaddition reactions, yielding pyrido[2,3-d]pyrimidines and quinazolines, indicating the reactive nature of these compounds (Walsh & Wamhoff, 1989). These reactions highlight the potential for diverse chemical transformations in pyrimidinediones.
Physical Properties Analysis
The physical properties of pyrimidinediones, including their crystalline structure, are studied using techniques like X-ray diffraction. For example, a related pyrimidinedione derivative exhibited specific crystalline features and dimensions, indicating a flattened boat conformation of the pyrimidine ring (Savant et al., 2015). These properties are essential for understanding the compound's behavior in various environments.
Chemical Properties Analysis
The chemical properties of pyrimidinediones are influenced by their molecular structure. Studies have shown that these compounds can undergo a range of reactions, such as cycloaddition and Michael-type reactions, demonstrating their reactivity and potential for chemical modification (Walsh & Wamhoff, 1989).
properties
IUPAC Name |
6-[(E)-2-(4-butan-2-yloxy-3-methoxyphenyl)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O6/c1-4-10(2)26-13-8-6-11(9-14(13)25-3)5-7-12-15(20(23)24)16(21)19-17(22)18-12/h5-10H,4H2,1-3H3,(H2,18,19,21,22)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWRSRJLSXAEOLX-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OC1=C(C=C(C=C1)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C)OC1=C(C=C(C=C1)/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.